2-(2-((2-oxo-2-phenylethyl)thio)thiazol-4-yl)-N-(p-tolyl)acetamide

• IUPAC Name: N-(4-methylphenyl)-2-(2-phenacylsulfanyl-1,3-thiazol-4-yl)acetamide
• InChI: InChI=1S/C20H18N2O2S2/c1-14-7-9-16(10-8-14)21-19(24)11-17-12-25-20(22-17)26-13-18(23)15-5-3-2-4-6-15/h2-10,12H,11,13H2,1H3,(H,21,24)
• InChI Key: APUUQWYXRSDAPH-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)NC(=O)CC2=CSC(=N2)SCC(=O)C3=CC=CC=C3
• Molecular Formula: C20H18N2O2S2
• Molecular Weight: 382.5 g/mol

Description

2-(2-((2-oxo-2-phenylethyl)thio)thiazol-4-yl)-N-(p-tolyl)acetamide, also known as OTAA, is a synthetic compound that has been extensively studied for its potential use as a therapeutic agent. OTAA belongs to the class of thiazole-based compounds, which have been found to possess a wide range of biological activities, including antibacterial, antifungal, antiviral, and anticancer properties.

Mechanism of Action

The mechanism of action of 2-(2-((2-oxo-2-phenylethyl)thio)thiazol-4-yl)-N-(p-tolyl)acetamide is not fully understood. However, it has been proposed that 2-(2-((2-oxo-2-phenylethyl)thio)thiazol-4-yl)-N-(p-tolyl)acetamide exerts its biological activities by inhibiting the activity of specific enzymes or proteins. For example, 2-(2-((2-oxo-2-phenylethyl)thio)thiazol-4-yl)-N-(p-tolyl)acetamide has been shown to inhibit the activity of HIV-1 integrase, which is essential for the replication of the virus. 2-(2-((2-oxo-2-phenylethyl)thio)thiazol-4-yl)-N-(p-tolyl)acetamide has also been found to inhibit the activity of topoisomerase II, which is involved in DNA replication and transcription.
Biochemical and Physiological Effects
2-(2-((2-oxo-2-phenylethyl)thio)thiazol-4-yl)-N-(p-tolyl)acetamide has been found to have several biochemical and physiological effects. It has been shown to induce apoptosis in cancer cells by activating caspase-3 and caspase-9. 2-(2-((2-oxo-2-phenylethyl)thio)thiazol-4-yl)-N-(p-tolyl)acetamide has also been found to inhibit the expression of several genes involved in cell cycle progression, including cyclin D1, cyclin E, and CDK4. In addition, 2-(2-((2-oxo-2-phenylethyl)thio)thiazol-4-yl)-N-(p-tolyl)acetamide has been shown to inhibit the replication of several viruses by interfering with viral replication and assembly.

Advantages and Limitations for Lab Experiments

One of the advantages of 2-(2-((2-oxo-2-phenylethyl)thio)thiazol-4-yl)-N-(p-tolyl)acetamide is its wide range of biological activities, which makes it a promising candidate for the development of new therapeutic agents. However, one of the limitations of 2-(2-((2-oxo-2-phenylethyl)thio)thiazol-4-yl)-N-(p-tolyl)acetamide is its low solubility in water, which makes it difficult to administer in vivo. In addition, the mechanism of action of 2-(2-((2-oxo-2-phenylethyl)thio)thiazol-4-yl)-N-(p-tolyl)acetamide is not fully understood, which makes it difficult to optimize its biological activities.

Future Directions

There are several future directions for research on 2-(2-((2-oxo-2-phenylethyl)thio)thiazol-4-yl)-N-(p-tolyl)acetamide. One direction is to optimize the synthesis method of 2-(2-((2-oxo-2-phenylethyl)thio)thiazol-4-yl)-N-(p-tolyl)acetamide to improve its yield and purity. Another direction is to investigate the mechanism of action of 2-(2-((2-oxo-2-phenylethyl)thio)thiazol-4-yl)-N-(p-tolyl)acetamide in more detail to identify its specific targets and pathways. In addition, future research could focus on developing new derivatives of 2-(2-((2-oxo-2-phenylethyl)thio)thiazol-4-yl)-N-(p-tolyl)acetamide with improved solubility and biological activities. Finally, future studies could investigate the potential use of 2-(2-((2-oxo-2-phenylethyl)thio)thiazol-4-yl)-N-(p-tolyl)acetamide in combination with other therapeutic agents to enhance its efficacy.

Scientific Research Applications

2-(2-((2-oxo-2-phenylethyl)thio)thiazol-4-yl)-N-(p-tolyl)acetamide has been extensively studied for its potential use as a therapeutic agent. It has been found to possess a wide range of biological activities, including anticancer, antiviral, and antibacterial properties. 2-(2-((2-oxo-2-phenylethyl)thio)thiazol-4-yl)-N-(p-tolyl)acetamide has been shown to inhibit the growth of cancer cells by inducing apoptosis and cell cycle arrest. It has also been found to inhibit the replication of several viruses, including HIV, herpes simplex virus, and influenza virus. In addition, 2-(2-((2-oxo-2-phenylethyl)thio)thiazol-4-yl)-N-(p-tolyl)acetamide has been shown to possess antibacterial activity against several strains of bacteria, including Staphylococcus aureus and Escherichia coli.